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Compound of Interest

Compound Name: Quin C1

Cat. No.: B15570158

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quin C1 is a potent and selective agonist for the Formyl Peptide Receptor 2 (FPR2), a G-
protein coupled receptor involved in inflammatory responses.[1] It has demonstrated anti-
inflammatory properties, including the induction of neutrophil chemotaxis and degranulation,
and the reduction of inflammatory cell counts in animal models of lung injury.[2] In microglial
cells, Quin C1 has been shown to suppress the production of pro-inflammatory mediators like
TNFa and nitric oxide while enhancing the production of the anti-inflammatory cytokine IL-10.
These characteristics make Quin C1 a valuable tool for research into inflammatory diseases
and drug development. This document provides detailed protocols for the preparation of Quin
C1 stock solutions using Dimethyl Sulfoxide (DMSOQ) as a solvent, ensuring accurate and
reproducible experimental results.

Data Presentation
Quantitative Data for Quin C1
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Property Value Source
Molecular Weight 445.51 g/mol [2]
4-Butoxy-N-[1, 4-dihydro-2-(4-
Synonym(s) methoxyphenyl)-4-oxo-3(2H)- [3]
quinazolinyllbenzamide
Purity >98% (HPLC) [2]
Solubility in DMSO 44.55 mg/mL (100 mM) [2][3]
EC50 (FPR2) 15 nM [2]
CAS Number 786706-21-6 [2]
Recommended Storage Conditions
. Storage -
Solution Type Duration Source
Temperature
Powder -20°C 3years
4°C 2 years
In DMSO -80°C 6 months
-20°C 1 month

Experimental Protocols
Materials

e Quin C1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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o Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM Quin C1 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM Quin C1 stock solution in DMSO.

e Calculate the required mass of Quin C1.:

[¢]

Molecular Weight (MW) of Quin C1 = 445.51 g/mol

[e]

Desired Concentration (C) = 10 mM = 0.01 mol/L

[e]

Desired Volume (V) =1 mL=0.001 L

o

Mass (m) = C x V x MW

[¢]

Mass = 0.01 mol/L x 0.001 L x 445.51 g/mol = 0.0044551 g = 4.4551 mg
e Weigh the Quin C1 powder:
o Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh approximately 4.46 mg of Quin C1 powder directly into the tube. Record
the exact weight.

e Add DMSO:

o Based on the actual weight of the Quin C1 powder, calculate the precise volume of DMSO
needed to achieve a 10 mM concentration using the formula: Volume (L) = Mass (g) /
(0.01 mol/L * 445.51 g/mol ).

o For example, if the actual weight is 4.50 mg, the required DMSO volume would be:
0.00450 g / (0.01 mol/L * 445.51 g/mol ) = 0.00101 L = 1.01 mL.

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
Quin C1 powder.

e Dissolve the Quin C1:
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o Cap the tube securely.

o Vortex the solution until the Quin C1 powder is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution if necessary.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Dilution of the Stock Solution

For cellular assays, the 10 mM stock solution will need to be further diluted to the desired
working concentration. A common working concentration for Quin C1 is in the nanomolar to low
micromolar range.[4][5]

Example: Preparing a 10 uM working solution from a 10 mM stock solution.

o Perform a serial dilution. For instance, first dilute the 10 mM stock 1:100 in cell culture
medium to obtain a 100 uM intermediate solution.

e Then, dilute the 100 uM intermediate solution 1:10 in cell culture medium to achieve the final
10 uM working concentration.

Note: It is crucial to ensure that the final concentration of DMSO in the cell culture medium is
non-toxic to the cells, typically below 0.5%.

Visualizations
Experimental Workflow for Quin C1 Stock Solution
Preparation
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Workflow for Quin C1 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a Quin C1 stock solution.

Simplified Signhaling Pathway of Quin C1 via FPR2
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Quin C1 Signaling via FPR2
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Caption: A diagram showing the activation of FPR2 by Quin C1 and downstream signaling
events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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